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Compound of Interest

Compound Name: Tris(dimethylamino)arsine

Cat. No.: B1606909 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides an in-depth overview of Tris(dimethylamino)arsine, covering its chemical

and physical properties, associated hazards, and detailed protocols for safe handling and use

in a laboratory setting. The information is intended to equip researchers, scientists, and drug

development professionals with the necessary knowledge to handle this compound responsibly

and effectively.

Compound Identification and Properties
Tris(dimethylamino)arsine, also known as hexamethylarsenous triamide, is an organoarsenic

compound with the chemical formula C₆H₁₈AsN₃.[1][2] It is primarily used as a chemical

intermediate, particularly as a precursor in the production of semiconductors and electronic

materials through processes like chemical vapor deposition (CVD).[1]

Table 1: Physical and Chemical Properties of Tris(dimethylamino)arsine
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Property Value Reference

CAS Number 6596-96-9 [3]

Molecular Formula C₆H₁₈AsN₃ [1][3]

Molecular Weight 207.15 g/mol [3]

Appearance Colorless liquid [4]

Melting Point -53 °C [2]

Boiling Point 55 °C at 10 mmHg [2]

Density 1.124 g/cm³ [2]

Flash Point 56.5 °C [2]

Vapor Pressure 0.722 mmHg at 25°C

Refractive Index 1.4848 (at 20°C)

Sensitivity Air and moisture sensitive [2]

Hazard Identification and Toxicology
Tris(dimethylamino)arsine is a flammable, highly toxic, and corrosive compound. It is

classified as acutely toxic if swallowed, in contact with skin, or if inhaled. It causes severe skin

and eye irritation and may cause respiratory irritation.[1][2] Upon contact with water or

moisture, it decomposes to form arsenic oxides (arsenic acids) and dimethylamine.[2] Arsenic

acids are recognized human carcinogens.[2]

Table 2: Toxicological Data for Tris(dimethylamino)arsine

Metric Value Species Route Reference

LD50 48 mg/kg Rat Oral [2]

LD50 15 mg/kg Mouse Subcutaneous [5]

TDLo 15 mg/kg/10D-I Mouse Subcutaneous [5]
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Symptoms of Exposure:
Acute: Ingestion can lead to severe irritation of the stomach and intestines, nausea,

vomiting, and diarrhea. In severe cases, it can result in shock, coma, and death.[2] Skin and

eye contact causes serious irritation.[2] Inhalation may lead to respiratory irritation.[2]

Chronic: Chronic arsenic poisoning can cause digestive system disturbances, including loss

of appetite, cramps, and nausea.[2]

Safety and Handling Protocols
Due to its reactivity with air and moisture, Tris(dimethylamino)arsine must be handled with

stringent safety precautions under an inert atmosphere.

Engineering Controls
Glove Box: The preferred method for handling Tris(dimethylamino)arsine is within a glove

box under an inert atmosphere (e.g., argon or nitrogen).

Fume Hood: If a glove box is not available, all manipulations must be performed in a well-

ventilated fume hood.

Inert Gas Manifold (Schlenk Line): A dual-bank vacuum/inert gas manifold is essential for

performing reactions and transfers outside of a glove box.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A flame-resistant lab coat, worn over clothing made of natural fibers (e.g.,

cotton), is required.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile or neoprene). It is

advisable to wear two pairs of gloves.

Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified respirator with an

appropriate cartridge for organic vapors and amines should be used.[2]
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Storage and Incompatibilities
Store in a cool, dry, well-ventilated area, away from heat, sparks, and open flames.[1]

The compound must be stored under an inert gas in a tightly sealed container.

Incompatible Materials: Water, moisture, acids, alcohols, and oxidizing agents.[6]

Spill and Waste Disposal
Spills: In case of a spill, evacuate the area. Use a non-sparking tool to collect the absorbed

material into a suitable container for disposal. Do not use water to clean up spills.

Waste Disposal: Dispose of Tris(dimethylamino)arsine and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations.
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Caption: Logical workflow for the safe handling of Tris(dimethylamino)arsine.
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Toxicological and Biological Effects
While specific in-vitro cytotoxicity and detailed mechanistic studies on

Tris(dimethylamino)arsine are limited in publicly available literature, the biological effects of

arsenic compounds are well-documented. Tris(dimethylamino)arsine is expected to

hydrolyze into arsenic oxides and dimethylamine, and its toxicity profile is likely dominated by

the resulting arsenic species.

General Mechanism of Arsenic Compound Cytotoxicity
Arsenic compounds exert their toxic effects through multiple mechanisms, primarily by inducing

oxidative stress and apoptosis (programmed cell death). Trivalent arsenic species, which would

be formed from the hydrolysis of Tris(dimethylamino)arsine, are known to have high affinity

for thiol groups in proteins and can disrupt the function of numerous enzymes and signaling

molecules.

Key signaling pathways affected by arsenic compounds include:

Generation of Reactive Oxygen Species (ROS): Arsenic metabolism can lead to the

production of ROS, which damages cellular components like DNA, lipids, and proteins.

NF-κB Pathway: Arsenic can have dual effects on the NF-κB signaling pathway, which is

crucial for inflammation, immunity, and cell survival. Depending on the dose and duration of

exposure, arsenic can either activate or suppress this pathway.[7]

STAT3 Pathway: The STAT3 signaling pathway, involved in cell proliferation and survival, is

another target of arsenic compounds. Inhibition of this pathway is one of the mechanisms by

which arsenic trioxide induces differentiation of cancer stem cells.[1]
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Caption: Generalized signaling pathways affected by arsenic compounds.

Comparative Cytotoxicity of Organoarsenic Compounds
Although specific IC₅₀ values for Tris(dimethylamino)arsine are not readily available, the

following table provides data for other organoarsenic compounds, offering a point of reference

for their cytotoxic potential in cancer cell lines.

Table 3: Comparative 24-hour IC₅₀ Values of Various Arsenic Compounds
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Compound Chemical Formula
IC₅₀ in A549 cells
(µM)

IC₅₀ in T24 cells
(µM)

Phenylarsine oxide

(PAO)
C₆H₅AsO 0.2 0.3

Monomethylarsonous

acid (MMAᴵᴵᴵ)
CH₃As(OH)₂ 1.5 2.0

Dimethylarsinous acid

(DMAᴵᴵᴵ)
(CH₃)₂AsOH 2.5 3.0

Arsenite (Asᴵᴵᴵ) AsO₃³⁻ 5.0 7.0

Dimethylarsinic acid

(DMAⱽ)
(CH₃)₂AsO(OH) >100 >100

Monomethylarsonic

acid (MMAⱽ)
CH₃AsO(OH)₂ >100 >100

Arsenate (Asⱽ) AsO₄³⁻ >100 >100

Data sourced from a

comparative

cytotoxicity study.

A549: human lung

adenocarcinoma; T24:

human bladder

cancer.

Experimental Protocols
The following are generalized protocols that can be adapted for working with

Tris(dimethylamino)arsine in a research setting.

General Protocol for Handling Air- and Moisture-
Sensitive Reagents

Preparation: Ensure all glassware is oven-dried for at least 4 hours at 125°C and assembled

while hot, then allowed to cool under a stream of inert gas (argon or nitrogen).[8][9]
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Inert Atmosphere: The reaction setup should be connected to a Schlenk line, maintaining a

slight positive pressure of inert gas, vented through a mineral oil bubbler.[10]

Reagent Transfer:

For small volumes (<50 mL), use a gas-tight syringe that has been dried and purged with

inert gas.

Puncture the septum on the reagent bottle with the syringe needle and then with a second

needle connected to the inert gas supply to equalize pressure.

Withdraw the desired volume of liquid.

Transfer the liquid to the reaction vessel by puncturing its septum.

Reaction: Maintain the inert atmosphere throughout the reaction.

Cleanup: After the reaction, quench any unreacted reagent carefully (e.g., by slow addition to

a suitable solvent like isopropanol). Clean all equipment immediately to prevent residues

from reacting with air.[8]

General Protocol for In-Vitro Cytotoxicity Screening
(MTT Assay)
This protocol describes a general method to assess the cytotoxicity of a compound and can be

adapted for Tris(dimethylamino)arsine, provided that all handling and solution preparations

are performed under an inert atmosphere until the compound is sufficiently diluted in the

aqueous cell culture medium.

Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and

incubate for 24 hours.

Compound Preparation: Under an inert atmosphere, prepare a stock solution of

Tris(dimethylamino)arsine in an appropriate anhydrous solvent (e.g., DMSO). Create serial

dilutions of this stock solution.
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Cell Treatment: Further dilute the compound solutions in cell culture medium to the final

desired concentrations and add them to the wells containing the cells. Include a vehicle

control (medium with solvent only). Incubate for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: After incubation, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) to each well and incubate for 3-4 hours at 37°C.

Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g.,

DMSO or isopropanol) to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance of each well using a microplate reader at the

appropriate wavelength (e.g., 570 nm).

Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC₅₀

value (the concentration at which 50% of cell growth is inhibited).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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